Cas no 2639377-71-0 (methyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate)

• Product Name: methyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate
• CAS No: 2639377-71-0
• MF: C₁₀H₁₅F₂NO₂
• MW: 219.228410005569
• CID: 5640580
• PubChem ID: 165900848
• Update Time: 2023-11-27

methyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylate
• EN300-27783420
• 2639377-71-0
• methyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate

• Inchi： 1S/C10H15F2NO2/c1-15-9(14)6-2-7-4-13-5-8(3-6)10(7,11)12/h6-8,13H,2-5H2,1H3/t6?,7-,8+
• InChI Key： LOKHGAOYYWELSW-IEESLHIDSA-N
• SMILES： FC1([C@@H]2CNC[C@H]1CC(C(=O)OC)C2)F

Computed Properties

• Exact Mass: 219.10708505g/mol
• Monoisotopic Mass: 219.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų